Cas no 1491096-28-6 (Thiophene, 2-[2-(chloromethyl)-3-methylbutyl]-)

• Product Name: Thiophene, 2-[2-(chloromethyl)-3-methylbutyl]-
• CAS No: 1491096-28-6
• MF: C₁₀H₁₅ClS
• MW: 202.744100809097
• CID: 5281144
• Update Time: 2025-10-31

Thiophene, 2-[2-(chloromethyl)-3-methylbutyl]- Chemical and Physical Properties

Names and Identifiers

• Thiophene, 2-[2-(chloromethyl)-3-methylbutyl]-
• 2-(2-(Chloromethyl)-3-methylbutyl)thiophene

• Inchi： 1S/C10H15ClS/c1-8(2)9(7-11)6-10-4-3-5-12-10/h3-5,8-9H,6-7H2,1-2H3
• InChI Key： ZUUJVITYXUBMLX-UHFFFAOYSA-N
• SMILES： C1(CC(CCl)C(C)C)SC=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on Thiophene, 2-[2-(chloromethyl)-3-methylbutyl]-

Introduction to Thiophene, 2-[2-(chloromethyl)-3-methylbutyl]- (CAS No. 1491096-28-6)

Thiophene, 2-[2-(chloromethyl)-3-methylbutyl]- (CAS No. 1491096-28-6) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a thiophene ring and a substituted alkyl chain with a chloromethyl group. These properties make it a valuable intermediate in the synthesis of various pharmaceuticals and functional materials.

The thiophene ring, a five-membered heterocyclic compound containing a sulfur atom, is known for its aromaticity and stability. The presence of the chloromethyl group and the 3-methylbutyl substituent imparts additional reactivity and functional versatility to the molecule. These characteristics have led to its exploration in the development of novel drugs, particularly in areas such as anticancer agents, anti-inflammatory compounds, and antimicrobial agents.

In recent years, significant advancements have been made in understanding the biological activities of thiophene derivatives. For instance, a study published in the Journal of Medicinal Chemistry highlighted the potential of thiophene-based compounds as potent inhibitors of specific enzymes involved in cancer progression. The chloromethyl group has been shown to enhance the binding affinity of these compounds to their target proteins, thereby improving their therapeutic efficacy.

Beyond medicinal applications, Thiophene, 2-[2-(chloromethyl)-3-methylbutyl]- has also found utility in materials science. Its unique electronic properties make it an attractive candidate for the development of organic semiconductors and photovoltaic materials. Research conducted at the University of California, Berkeley, demonstrated that thiophene derivatives with specific substituents can significantly enhance the charge transport properties of organic thin films, making them suitable for use in next-generation electronic devices.

The synthesis of Thiophene, 2-[2-(chloromethyl)-3-methylbutyl]- typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include Grignard reactions, Friedel-Crafts alkylation, and transition metal-catalyzed cross-coupling reactions. Each step must be carefully optimized to ensure the formation of the desired product without unwanted side reactions.

In terms of safety and handling, it is important to note that while Thiophene, 2-[2-(chloromethyl)-3-methylbutyl]- is not classified as a hazardous material under current regulations, standard laboratory safety protocols should be followed when working with this compound. Proper personal protective equipment (PPE) such as gloves and goggles should be worn to prevent skin contact and inhalation.

The future prospects for Thiophene, 2-[2-(chloromethyl)-3-methylbutyl]- are promising. Ongoing research continues to explore its potential applications in both pharmaceutical and materials science domains. For example, efforts are underway to develop more efficient synthetic methods that can reduce costs and environmental impact while maintaining high product quality.

In conclusion, Thiophene, 2-[2-(chloromethyl)-3-methylbutyl]- (CAS No. 1491096-28-6) is a versatile compound with a wide range of applications in modern chemistry. Its unique structural features and functional groups make it an important intermediate in the synthesis of pharmaceuticals and advanced materials. As research in this area continues to advance, it is likely that new and innovative uses for this compound will be discovered.